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Compound of Interest

Compound Name: 1-Phenyl-1,2-propanedione

Cat. No.: B147261

An In-depth Technical Guide to 1-Phenyl-1,2-
propanedione

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of 1-Phenyl-1,2-propanedione, a versatile a-diketone with applications in organic
synthesis and as a photoinitiator. The information is presented to support research and
development activities, with a focus on clarity and accessibility of key data.

Core Properties and Data

1-Phenyl-1,2-propanedione, also known as acetylbenzoyl, is a yellow liquid at room
temperature with a characteristic pungent, plastic-like odor.[1][2][3][4] It is an important
intermediate in various chemical syntheses and has been identified as a volatile flavor
compound in natural products like coffee and honey.[2][4]

Physical Properties

The key physical properties of 1-Phenyl-1,2-propanedione are summarized in the table below
for easy reference and comparison.
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Property Value Source(s)
Molecular Formula CoHsO2 [1][5]
Molecular Weight 148.16 g/mol [1][5]
Appearance Yellow liquid [11[3]

Odor Pungent, plastic-like [2][4]
Melting Point <20°C [1]

Boiling Point 103-105 °C at 14 mmHg [1112]
Density 1.101 g/mL at 25 °C [61[7]
Refractive Index n20/D 1.532 [2][6]

2.6 mg/mL in water at 20 °C.[1]
N Soluble in chloroform and
Solubility : . [11[4]
slightly soluble in hexane and

methanol.[4]

Flash Point 84 °C (183.2 °F) - closed cup [3]

Chemical and Spectroscopic Data

Key chemical identifiers and references to spectroscopic data are provided below.
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Identifier/Data Value/Reference Source(s)

CAS Number 579-07-7 [5]

IUPAC Name 1-phenylpropane-1,2-dione [1][5]
Acetyl benzoyl, Benzoyl methyl

Synonyms [5]
ketone, Methylphenylglyoxal

1H NMR Spectrum Available at ChemicalBook [8]
Available at NIST WebBook

IR Spectrum ) [9][10]
and ChemicalBook
BVQVLAIMHVDZEL-

InChl Key
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Experimental Protocols
Synthesis of 1-Phenyl-1,2-propanedione

A common method for the synthesis of 1-Phenyl-1,2-propanedione involves the oxidation of

propiophenone.[4] Another detailed synthesis is described starting from propiophenone and

bromine. The following is a summary of the experimental protocol:

Materials:

e Propiophenone

e Anhydrous aluminum chloride

o Ether

e Bromine

e Sodium

o Methanol

e Chloroform
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e Sodium sulfate

e Concentrated hydrochloric acid

Procedure:

o A mixture of propiophenone and anhydrous aluminum chloride in ether is prepared.

e Bromine is added at a rate that maintains a gentle reflux. After the addition is complete, the
mixture is heated to reflux overnight.

e The solvent is removed under vacuum to yield a dark red/orange oil.

e This oil is slowly added to a solution of sodium in methanol, maintaining a temperature below
20°C.

o Concentrated hydrochloric acid is added, and the mixture is stirred at room temperature for
one hour.

e The precipitate is filtered off, and the filtrate volume is reduced by distillation.

e The residue is partitioned between chloroform and water. The aqueous phase is extracted
twice more with chloroform.

e The combined chloroform solutions are dried over sodium sulfate and evaporated to
dryness.

o The final product is obtained by fractional distillation under vacuum.[11]

A schematic representation of this synthesis workflow is provided below.
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Synthesis of 1-Phenyl-1,2-propanedione Workflow.
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Another synthetic route involves the reaction of propiophenone with ethyl nitrite in the presence
of hydrogen chloride to form an oxime intermediate, which is then hydrolyzed to the final
product.[12]

Analytical Methods

Detailed experimental protocols for the spectroscopic analysis of 1-Phenyl-1,2-propanedione
are not available in the provided search results. However, a general approach for obtaining
such data is as follows:

» Nuclear Magnetic Resonance (NMR) Spectroscopy: A sample of 1-Phenyl-1,2-
propanedione would be dissolved in a suitable deuterated solvent (e.g., CDCIs). The *H and
13C NMR spectra would then be acquired on an NMR spectrometer. The chemical shifts,
coupling constants, and integration of the peaks would be analyzed to confirm the structure
of the molecule.

e Infrared (IR) Spectroscopy: A thin film of the liquid sample would be placed between two salt
plates (e.g., NaCl or KBr), or the spectrum could be obtained using an Attenuated Total
Reflectance (ATR) accessory. The IR spectrum would be recorded, and the characteristic
absorption bands for the functional groups (e.g., C=0 stretching for the ketone groups, C-H
stretching for the aromatic and aliphatic protons) would be identified to confirm the
compound's identity.

Reactivity and Applications

1-Phenyl-1,2-propanedione is a versatile compound with applications in various fields. It is
used as a photoinitiator in dental resins. It also serves as an intermediate in the synthesis of
more complex molecules, including opioid receptor agonists for gastrointestinal disorders.[2][4]
Its reactivity is characterized by the presence of two adjacent carbonyl groups, making it
susceptible to a range of chemical transformations. For instance, it can be reduced to 1-phenyl-
1,2-propanediol using reducing agents like baker's yeast.[13][14]

Safety Information

1-Phenyl-1,2-propanedione is considered hazardous. It is harmful if swallowed and causes
skin and serious eye irritation.[3] It may also cause respiratory irritation.[3] The following table
summarizes the key safety information.
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Hazard Information Details Source(s)

Signal Word Warning

H302 (Harmful if swallowed),

H315 (Causes skin irritation),
Hazard Statements H319 (Causes serious eye

irritation), H335 (May cause

respiratory irritation)

P261, P264, P271,
Precautionary Statements P301+P312, P302+P352,
P305+P351+P338

) ) Dust mask type N95 (US),
Personal Protective Equipment ) [15]
Eyeshields, Gloves

Store in a well-ventilated
Storage place. Keep container tightly [15][16]
closed.

For comprehensive safety information, it is essential to consult the full Safety Data Sheet (SDS)
from the supplier.[3][15][16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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